Cas no 1261654-66-3 (4-(2,3-Difluorophenyl)-2-hydroxy-5-methylpyridine)

• Product Name: 4-(2,3-Difluorophenyl)-2-hydroxy-5-methylpyridine
• CAS No: 1261654-66-3
• MF: C₁₂H₉F₂NO
• MW: 221.202769994736
• CID: 4800065
• Update Time: 2025-06-11

4-(2,3-Difluorophenyl)-2-hydroxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-Difluorophenyl)-2-hydroxy-5-methylpyridine

• Inchi： 1S/C12H9F2NO/c1-7-6-15-11(16)5-9(7)8-3-2-4-10(13)12(8)14/h2-6H,1H3,(H,15,16)
• InChI Key： YQXUGLGIYHFMCD-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CC(NC=C1C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 362
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1

Additional information on 4-(2,3-Difluorophenyl)-2-hydroxy-5-methylpyridine

Introduction to 4-(2,3-Difluorophenyl)-2-hydroxy-5-methylpyridine (CAS No. 1261654-66-3)

4-(2,3-Difluorophenyl)-2-hydroxy-5-methylpyridine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1261654-66-3, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both fluorine substituents and a hydroxy group in its molecular structure contributes to its distinct chemical behavior and reactivity, making it a valuable candidate for further exploration.

The molecular framework of 4-(2,3-Difluorophenyl)-2-hydroxy-5-methylpyridine consists of a pyridine core substituted with a 2,3-difluorophenyl group and a hydroxymethyl group at the 2-position. This arrangement not only imparts specific electronic and steric properties but also opens up diverse possibilities for chemical modifications and functionalization. The methyl group at the 5-position further influences the compound's overall shape and interactions with biological targets.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The incorporation of fluorine atoms into drug molecules has been widely recognized as a strategy to optimize their pharmacological properties. The study of 4-(2,3-Difluorophenyl)-2-hydroxy-5-methylpyridine aligns with this trend, as it exemplifies how fluorinated pyridines can serve as versatile scaffolds for medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The combination of a hydroxyl group and a methyl group provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities. For instance, researchers have explored the use of this compound as a precursor in the synthesis of kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases.

The fluorine atoms in the 2,3-difluorophenyl moiety play a critical role in modulating the electronic properties of the molecule. Fluorine's high electronegativity can lead to significant changes in the compound's dipole moment and lipophilicity, which are key factors influencing drug absorption, distribution, metabolism, and excretion (ADME). These properties make 4-(2,3-Difluorophenyl)-2-hydroxy-5-methylpyridine an attractive candidate for further investigation in drug discovery programs.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. For example, a study published in the Journal of Medicinal Chemistry demonstrated that compounds containing fluorinated pyridine rings exhibit improved binding to target proteins compared to their non-fluorinated counterparts. This finding underscores the value of incorporating fluorine into drug candidates like 4-(2,3-Difluorophenyl)-2-hydroxy-5-methylpyridine.

The hydroxymethyl group at the 2-position of this compound offers another avenue for functionalization. Hydroxymethyl groups are known to participate in hydrogen bonding interactions, which can enhance binding affinity and selectivity. This feature makes it particularly useful for designing molecules that interact with biological targets such as enzymes and receptors.

In addition to its potential as a drug intermediate, 4-(2,3-Difluorophenyl)-2-hydroxy-5-methylpyridine may also find applications in materials science and catalysis. The unique electronic properties of fluorinated aromatic compounds make them suitable candidates for use as ligands in transition metal catalysis. Such applications could lead to new synthetic methodologies and improved reaction efficiencies.

The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions, nucleophilic substitution reactions, and functional group transformations. Advanced techniques such as flow chemistry have also been explored to improve reaction scalability and reproducibility.

The growing body of research on fluorinated pyridines underscores their importance as building blocks in pharmaceutical development. As our understanding of their structural and functional properties continues to expand, compounds like 4-(2,3-Difluorophenyl)-2-hydroxy-5-methylpyridine will undoubtedly play a significant role in shaping the future of medicine.